Cas no 62096-71-3 (Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-)
62096-71-3 structure
Product Name:Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-
CAS No:62096-71-3
MF:C20H16N2O2
MW:316.353244781494
CID:458256
PubChem ID:12307906
Update Time:2025-04-19
Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-
- 6-(4-methoxyphenyl)-5-methyl-3-phenyl-[1,2]oxazolo[5,4-b]pyridine
- 6-(4-Methoxyphenyl)-5-methyl-3-phenylisoxazolo[5,4-b]pyridine
- DTXSID80487052
- 62096-71-3
-
- Inchi: 1S/C20H16N2O2/c1-13-12-17-19(14-6-4-3-5-7-14)22-24-20(17)21-18(13)15-8-10-16(23-2)11-9-15/h3-12H,1-2H3
- InChI Key: OUDLPHMBTKJHSW-UHFFFAOYSA-N
- SMILES: O1C2C(C(C3C=CC=CC=3)=N1)=CC(C)=C(C1C=CC(=CC=1)OC)N=2
Computed Properties
- Exact Mass: 316.12128
- Monoisotopic Mass: 316.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 48.2Ų
Experimental Properties
- PSA: 48.15
Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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